2-Chloromethyl-2-(2,5-dimethylphenyl)-[1,3]dioxolane

• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 2-(chloromethyl)-2-(2,5-dimethylphenyl)-1,3-dioxolane
• InChI: InChI=1S/C12H15ClO2/c1-9-3-4-10(2)11(7-9)12(8-13)14-5-6-15-12/h3-4,7H,5-6,8H2,1-2H3
• InChI Key: JYUNAOFNZLUGSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2(OCCO2)CCl

Description

2-Chloromethyl-2-(2,5-dimethylphenyl)-[1,3]dioxolane is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 18.3 g [0.1 mol] of 2-chloro-1-(2,5-dimethylphenyl)ethanone, 12.6 g [0.2 mol] of ethylene glycol, 1.9 g [0.01 mol] of p-TsOH hydrate and 100 ml of xylene is heated to boiling with a water trap for about 3 hours. 40 ml of water and 20 ml of saturated aqueous NaCl solution are then added to the reaction mixture at room temperature. After addition of 20 ml of xylene, the organic phase is separated off and extracted with 20 ml each of water and saturated aqueous NaCl solution. The organic phase is dried over sodium sulfate and concentrated in vacuo. 18.35 g of oil result with, according to GC, 95.3% product (77.2% of theory).